N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide

• IUPAC Name: N-phenyl-2-(4-piperidin-1-ylsulfonylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O4S/c22-19(20-16-7-3-1-4-8-16)15-25-17-9-11-18(12-10-17)26(23,24)21-13-5-2-6-14-21/h1,3-4,7-12H,2,5-6,13-15H2,(H,20,22)
• InChI Key: LUZIPHFJNJIHMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide, also known as PSB-603, is a chemical compound that has been widely used in scientific research. It is a potent and selective antagonist of the sphingosine-1-phosphate receptor 1 (S1P1), which plays a crucial role in regulating immune cell trafficking and vascular permeability.

Mechanism of Action

N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide selectively binds to and inhibits the S1P1 receptor, which is mainly expressed on lymphocytes and endothelial cells. By blocking the S1P1 signaling pathway, N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide can reduce the migration of immune cells from lymphoid organs to peripheral tissues, thereby suppressing inflammation and autoimmune responses. N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide can also decrease vascular permeability and inhibit tumor cell migration and invasion.
Biochemical and Physiological Effects:
N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide has been shown to have potent and selective antagonistic activity against the S1P1 receptor. In animal models, N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide can reduce the severity of autoimmune diseases, such as experimental autoimmune encephalomyelitis and collagen-induced arthritis. N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide can also inhibit the growth and metastasis of cancer cells in vitro and in vivo. However, N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide may also have off-target effects on other receptors, such as S1P2 and S1P3, which may limit its specificity and efficacy.

Advantages and Limitations for Lab Experiments

N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide has several advantages for lab experiments, including its high potency and selectivity, well-established synthesis method, and availability from commercial sources. N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide can also be easily administered to animals by intraperitoneal injection or oral gavage. However, N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide may have some limitations, such as its potential off-target effects and variable pharmacokinetics in different animal species and strains. Therefore, careful dose-response studies and pharmacokinetic analysis are required to ensure the reproducibility and reliability of the experimental results.

Future Directions

N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide has great potential for future research in various fields, such as immunology, oncology, and pharmacology. Some possible future directions include:
1. Investigating the role of S1P1 in other physiological and pathological processes, such as wound healing, angiogenesis, and neurodegeneration.
2. Developing more potent and selective S1P1 antagonists with improved pharmacokinetic profiles and fewer off-target effects.
3. Combining N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide with other drugs or therapies to enhance its efficacy and reduce side effects.
4. Developing N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide as a potential therapeutic agent for autoimmune diseases, cancer, and other diseases.
Conclusion:
In conclusion, N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide is a potent and selective antagonist of the S1P1 receptor, which has been extensively used in scientific research to investigate the role of S1P1 signaling in various physiological and pathological processes. N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide has shown promising results in animal models of autoimmune diseases and cancer, but further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential clinical applications.

Scientific Research Applications

N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide has been extensively used in scientific research to investigate the role of S1P1 in various physiological and pathological processes. It has been shown to modulate immune cell trafficking, vascular permeability, and inflammation in animal models of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. N-phenyl-2-[4-(1-piperidinylsulfonyl)phenoxy]acetamide has also been used to study the effect of S1P1 signaling on cancer cell migration and invasion.